2-Chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile

• IUPAC Name: 2-chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile
• InChI: InChI=1S/C15H18ClNOS/c1-15(2)8-11(6-7-18-15)10-19-13-5-3-4-12(9-17)14(13)16/h3-5,11H,6-8,10H2,1-2H3
• InChI Key: PKXGMPUYOQOTEX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)CSC2=CC=CC(=C2Cl)C#N)C
• Molecular Formula: C15H18ClNOS
• Molecular Weight: 295.8 g/mol

Description

2-Chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as DMTS-Cl and is commonly used as a reagent in organic synthesis.

Scientific Research Applications

2-Chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile has been widely used in scientific research due to its potential applications in various fields. It is commonly used as a reagent in organic synthesis, especially in the synthesis of thioethers and thioamides. The compound has also been used as a building block in the synthesis of biologically active compounds such as antitumor agents, anti-inflammatory agents, and antiviral agents.

Mechanism of Action

The mechanism of action of 2-Chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile is not fully understood. However, it is believed that the compound acts as a thiol-reactive agent and can form covalent bonds with thiol-containing proteins and enzymes. This can lead to the inhibition of enzyme activity and the modulation of protein function.
Biochemical and Physiological Effects:
2-Chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. It has also been shown to have antitumor activity against various cancer cell lines. In addition, the compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

2-Chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile has several advantages for lab experiments. It is a stable and easily synthesized compound that can be used as a reagent in various organic synthesis reactions. It also has potential applications in drug discovery and development due to its ability to inhibit enzyme activity and modulate protein function. However, the compound has limitations in terms of its toxicity and potential side effects, which need to be carefully evaluated in any experimental setting.

Future Directions

There are several future directions for research on 2-Chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile. One potential direction is the development of new synthetic methods for the compound that are more efficient and environmentally friendly. Another direction is the investigation of the compound's potential applications in drug discovery and development, especially in the development of new antitumor and anti-inflammatory agents. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

2-Chloro-3-[(2,2-dimethyloxan-4-yl)methylsulfanyl]benzonitrile is synthesized by reacting 2-chloro-3-nitrobenzonitrile with 2,2-dimethyloxan-4-ylmethyl mercaptan in the presence of a reducing agent such as iron powder or zinc dust. The reaction proceeds through the reduction of the nitro group to an amine followed by the substitution of the amine with the thiol group.